Cas no 1353999-47-9 ((R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353999-47-9
• MF: C₁₄H₁₉BrN₂O₂S
• MW: 359.281861543655
• CID: 2158453
• Update Time: 2025-10-28

(R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(6-bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((6-bromopyridin-2-yl)thio)pyrrolidine-1-carboxylate
• (R)-3-(6-Bromopyridin-2-ylsulfanyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H19BrN2O2S/c1-14(2,3)19-13(18)17-8-7-10(9-17)20-12-6-4-5-11(15)16-12/h4-6,10H,7-9H2,1-3H3/t10-/m1/s1
• InChI Key： GDQRVZIKLKMRFO-SNVBAGLBSA-N
• SMILES： BrC1=CC=CC(=N1)S[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353999-47-9)

(R-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353999-47-9, represents a unique structural motif that combines a pyrrolidine core with a bromopyridine sulfanyl group, making it a promising candidate for further exploration in medicinal chemistry.

The structural features of this compound make it particularly interesting for its potential applications in the synthesis of novel therapeutic agents. The presence of a tert-butyl ester group on the pyrrolidine carboxylic acid moiety not only enhances its solubility and stability but also provides a versatile handle for further chemical modifications. These attributes are crucial for the development of new drugs, where both efficacy and pharmacokinetic properties must be carefully balanced.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyrrolidine derivatives, in particular, have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern of (R-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester) positions it as a valuable building block for the synthesis of next-generation pharmaceuticals.

The bromopyridine sulfanyl group is particularly noteworthy, as it can serve as a scaffold for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of additional aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Moreover, the chiral center at the (R) configuration provides an opportunity to develop enantiomerically pure drugs, which are often required to achieve optimal therapeutic effects while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets more accurately. This has facilitated the rational design of molecules like (R-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester) with enhanced potency and selectivity. For instance, studies have shown that pyrrolidine derivatives can interact with various enzymes and receptors, making them attractive candidates for modulating biological pathways associated with disease.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, is essential for achieving the desired product. Additionally, rigorous purification methods must be employed to isolate (R-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester) from potential byproducts.

In conclusion, (R-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential for further functionalization make it a valuable asset in the search for novel therapeutic agents. As research in this area continues to evolve, compounds like this are expected to play a crucial role in addressing some of the most pressing challenges in medicine today.